N-((5-((2-(benzylamino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-3-(trifluoromethyl)benzamide
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Overview
Description
The compound contains several functional groups including a benzylamino group, an oxadiazole ring, a thioether linkage, and a trifluoromethyl group attached to a benzamide. These groups could potentially contribute to the compound’s reactivity and properties .
Molecular Structure Analysis
The compound likely has a complex 3D structure due to the presence of the oxadiazole ring and the benzylamino group. The trifluoromethyl group is a strong electron-withdrawing group, which could affect the compound’s electronic structure .Chemical Reactions Analysis
Again, without specific information, it’s difficult to predict the exact chemical reactions this compound might undergo. But based on its structure, it could potentially participate in a variety of organic reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by its molecular structure. The presence of the trifluoromethyl group could make the compound more lipophilic, which could affect its solubility and stability .Scientific Research Applications
Antimicrobial Activity
One of the prominent applications of related oxadiazole derivatives involves their synthesis for antimicrobial screening. A study by Desai et al. (2016) synthesized various N-(4-methyl-5-(4-((substituted phenylamino) methyl)-5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)thiazol-2-yl) benzamides, which were evaluated for their antibacterial and antifungal activities against common pathogens. The compounds exhibited significant antibacterial and antifungal properties, suggesting the potential of oxadiazole derivatives in antimicrobial drug development (Desai et al., 2016).
Anticancer Evaluation
The synthesis and evaluation of oxadiazole derivatives for anticancer activity represent another crucial application. Ravinaik et al. (2021) designed and synthesized a series of substituted benzamides with the 1,3,4-oxadiazole moiety and assessed their efficacy against various cancer cell lines. These compounds showed promising anticancer activities, highlighting the therapeutic potential of oxadiazole derivatives in cancer treatment (Ravinaik et al., 2021).
Corrosion Inhibition
Oxadiazole derivatives have also been explored as corrosion inhibitors. Hu et al. (2016) synthesized benzothiazole derivatives, including oxadiazole components, to investigate their effect on steel corrosion in acidic environments. These inhibitors demonstrated high efficiency, suggesting their application in protecting metals against corrosion (Hu et al., 2016).
Structural Analysis and Synthesis Techniques
Structural analysis and innovative synthesis techniques form the core of research on oxadiazole derivatives. Sharma et al. (2016) focused on the crystal structure of a related oxadiazole compound, providing insight into its molecular arrangement and potential interactions. Such structural elucidations are crucial for understanding the compound's reactivity and biological activity (Sharma et al., 2016).
Mechanism of Action
Properties
IUPAC Name |
N-[[5-[2-(benzylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F3N4O3S/c21-20(22,23)15-8-4-7-14(9-15)18(29)25-11-17-26-27-19(30-17)31-12-16(28)24-10-13-5-2-1-3-6-13/h1-9H,10-12H2,(H,24,28)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCVQYZWHOBQAOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CSC2=NN=C(O2)CNC(=O)C3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F3N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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